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Compound of Interest

Compound Name: Acid yellow 61

Cat. No.: B15622547

Introduction and Application Notes

Acid Yellow 61 (C.l. 18968) is a water-soluble, anionic monoazo dye known for its bright,
greenish-yellow hue.[1] It is primarily utilized in the dyeing of protein fibers and synthetic
materials that contain amine groups. Its molecular structure facilitates the formation of strong
ionic and hydrogen bonds with these fibers in an acidic medium, resulting in vibrant and
durable coloration.[2]

Key Applications:

» Textile Dyeing: Acid Yellow 61 is highly effective for dyeing wool, silk, and polyamide (nylon)
fibers, as well as their blends.[1][2] It is recognized for producing level, uniform color with
good exhaustion from the dyebath.[1][3]

o Leather Dyeing: The dye is widely used in the leather industry to achieve rich, even
coloration on various types of leather, including chrome-tanned and vegetable-tanned hides.
[4][5] Its ability to penetrate leather effectively enhances the aesthetic appeal of finished
goods like footwear, accessories, and upholstery.[4]

» Other Applications: It also finds use in paper dyeing and for direct printing on wool and silk
fabrics.[1][4]

Chemical & Physical Properties: The dye is commercially available as a yellow powder.[1] It is
sensitive to certain metal ions; copper and iron in the dyebath can affect the final shade,
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necessitating careful control of water quality and dyeing vessel materials.[1][6] The dye's
performance is significantly influenced by pH, temperature, and the use of auxiliary chemicals.

Quantitative Data Summary

The following tables summarize key quantitative data for the application of Acid Yellow 61.

Table 1: General Properties and Specifications of Acid Yellow 61

Property Value | Description Source
C.l. Name Acid Yellow 61 [1]
C.l. Number 18968 [1]
CAS Number 12217-38-8 [1]
Molecular Formula C24H20CI2NsNaOseS:2 [1]
Molecular Weight 632.47 g/mol [1]
Solubility in Water 35 g/L at 90°C [1]
Appearance Yellow Powder [1]

| Aqueous Solution | Greenish-light yellow [[1] |

Table 2: Typical Dyeing Parameters for Textiles (Wool, Silk, Nylon)
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Parameter

Dye Concentration

Range / Value

1.5 - 4% (0.w.f.)*

Notes

For deep shades
like black or navy,
up to 4% is used.

Source

[7]

Liquor Ratio

1:30 - 1:50

The ratio of the weight
of goods to the

volume of dye liquor.

[8][°]

pH

25-45

Achieved using acetic

acid or formic acid.

[5]

Dyeing Temperature

85 - 100°C (Simmer)

Gradually raise
temperature to ensure

level dyeing.

[10][11]

Time at final

temperature. Longer

Dyeing Time 30 - 90 minutes ) [519]
times for darker
shades.
Used as a leveling

Auxiliaries Glauber's Salt agent to promote even  [8]

dye uptake.

| Acid Donor | Acetic Acid / Vinegar | 1/4 cup per pound of fabric. Added after dye has

penetrated. |[10] |

*o.w.f. = on the weight of fiber

Table 3: Typical Dyeing Parameters for Leather
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Parameter Range / Value Notes Source

Critical for dye
pH 25-45 fixation on [5]
collagen fibers.

Higher end (55-60°C)
Dyeing Temperature 40 - 60°C for chrome-tanned [5]
leather.

Depends on leather
Dyeing Time 30 - 90 minutes thickness and desired [5]
color depth.

) ) ) Used to adjust and
) Formic Acid, Acetic o
Acid Donor maintain the pH of the  [5]

Acid
dyebath.

o o Reduces surface
o Anionic/Nonionic )
Auxiliaries tension for better dye [5]
Penetrants o
diffusion.

| | Leveling Agents | Delays dye adsorption rate for more even results. [[5] |

Table 4: Colorfastness Ratings for Acid Yellow 61

Fastness Test ISO Standard Rating (1-5 Scale*) Source
Light Fastness ISO 105-B02 5-6 [1]
Washing (Soaping) ISO 105-C06 4 (Staining & Fading) [1]
Perspiration ISO 105-E04 4 (Staining & Fading) [1]

| Seawater | 1SO 105-E02 | 4-5 (Fading) |[1] |

*Rating Scale: 5 = Excellent, 1 = Poor.[12]

Experimental Protocols
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This protocol describes a standard laboratory procedure for dyeing wool or silk yarn/fabric with
Acid Yellow 61 using the stove-top method.

Workflow for Textile Dyeing with Acid Yellow 61

Preparation Phase
3. Prepare Dye Stock Solution
(Paste dye powder with hot water)

2. Weigh Dry Fiber . - Sl 5 e

1. Scour Fiber
(Wash with detergent to remove impurities)

Dyeing Phase

Post-Treat;?ent Phase

9. Cool Down
(Allow dyebath to cool gradually)

10. Rinse
(Rinse with warm, then cool water until clear)

11. Wash & Dry
(Final wash with neutral detergent)

Click to download full resolution via product page

Caption: Workflow for immersion dyeing of protein fibers.
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Methodology:

o Fiber Preparation (Scouring): To ensure even dye uptake, pre-wash the textile material (100g
sample) with a neutral detergent (e.g., 5 mL Synthrapol) in hot water to remove any oils,
starches, or impurities.[8] Rinse thoroughly. The material should be damp before entering the
dyebath.

e Dye Stock Solution Preparation: Weigh the required amount of Acid Yellow 61 powder (e.g.,
2g for a 2% o.w.f. shade). Create a smooth paste by gradually adding a small amount of very
hot water (~180°F) to the powder.[13] Once pasted, dissolve it completely in approximately 1
cup of hot water.[13] Strain the solution through a fine mesh to remove any undissolved
particles.[13]

o Dye Bath Preparation: In a stainless steel or enamel pot, prepare the dyebath with a 30:1
liquor ratio (3 liters of water for 100g of fiber).[8] Add the dissolved dye stock solution and stir
well. If desired, add a leveling agent like Glauber's salt at this stage.[8]

e Dyeing Process:
o Introduce the wetted fabric to the cool dyebath, ensuring it is fully submerged.[10]

o Slowly raise the temperature of the dyebath to a simmer (85-95°C) over 30-45 minutes.
[11][13] Stir the material gently and frequently to prevent uneven dyeing.

o Once the target temperature is reached, allow the fiber to acclimate for 5-10 minutes.[13]

o Add the acid (e.qg., ¥ cup of white vinegar or 1 tablespoon of citric acid per pound of
fabric) by pouring it into the bath, not directly onto the fabric.[10][11]

o Maintain the temperature and continue to stir gently for 30-60 minutes, or until the desired
shade is achieved.[7] A sign of good dye exhaustion is the near-clearing of the dyebath.

e Rinsing and Finishing:

o Allow the dyebath to cool down slowly before removing the fabric to avoid thermal shock,
especially for wool.[10]
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o Rinse the fabric in warm water, then gradually cooler water, until the rinse water runs clear.

o Perform a final wash with a neutral detergent to remove any unfixed dye, then dry away
from direct sunlight.

This protocol outlines a general procedure for dyeing chrome-tanned leather with Acid Yellow
61 in a laboratory-scale drum.

Workflow for Leather Dyeing with Acid Yellow 61
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Preparation Phase

1. Prepare Leather
(Ensure leather is properly tanned and neutralized)

(Dissolve Acid Yellow 61 powder in hot water)

2. Prepare Dye Solution

Dyelng Phase

3. Drumming
(Place leather in drum with water at 40-50°C)

4. Add Dye & Penetrants
(Add dye solution and auxiliaries)

5. Run Drum
(Run for 20-30 min for dye penetration)

6. Acidification (Fixation)
(Add formic acid to lower pH to ~3.5)

7. Continue Drumming
(Run for another 30-60 min to fix the dye)

Post-Treatmment Phase

8. Drain & Rinse
(Drain dyebath, rinse leather until water is clear)

9. Fatliquoring

(Introduce fatliquors to soften the leather)

10. Drying & Finishing
(Dry and process leather as required)
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Dyed Sample

Rubbing Fastness Washing Fastness Perspiration Fastness Light Fastness
(1SO 105-X12) (1SO 105-C06) (1SO 105-E04) (1SO 105-B02)

Assess Staining Assess Color Change
(Evaluate color transfer to multifiber fabric) (Compare treated sample to original)

Assign Grey Scale Rating
(Scale 1-5 for both change and staining)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Acid Yellow 61 in
Textile and Leather Dyeing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1562254 7#application-of-acid-yellow-61-in-textile-
and-leather-dyeing-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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